Cas no 394729-98-7 (2-Chloro-4-Methoxy-3-pyridinecarboxylic acid)

• Product Name: 2-Chloro-4-Methoxy-3-pyridinecarboxylic acid
• CAS No: 394729-98-7
• MF: C₇H₆ClNO₃
• MW: 187.58
• MDL: MFCD18378504
• CID: 2092175
• PubChem ID: 84071045
• Update Time: 2025-06-13

2-Chloro-4-Methoxy-3-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxynicotinic acid
• 2-chloro-4-methoxy-3-pyridinecarboxylic acid
• AK158984
• 2-chloro-4-methoxypyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 2-chloro-4-methoxy-
• FCH1154395
• SY038107
• AX8276651
• ST2404325
• CID 84071045
• DB-303042
• 394729-98-7
• AC-33318
• SCHEMBL4969142
• F10877
• TS-02640
• 2-Chloro-4-methoxynicotinicacid
• CS-0096904
• AKOS023832982
• MFCD18378504
• 2-Chloro-4-Methoxy-3-pyridinecarboxylic acid

• MDL： MFCD18378504
• Inchi： 1S/C7H6ClNO3/c1-12-4-2-3-9-6(8)5(4)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： ZBHVWHBZHRBHRQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O[H])=C(C([H])=C([H])N=1)OC([H])([H])[H]

Computed Properties

• Exact Mass: 187.0036207g/mol
• Monoisotopic Mass: 187.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 1.3

Experimental Properties

• Density: 1.430±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 170-176 °C (decomposition)
• Boiling Point: 339.4℃ at 760 mmHg
• Solubility: Slightly soluble (13 g/l) (25 º C),
• pka: 0.36±0.25(Predicted)

2-Chloro-4-Methoxy-3-pyridinecarboxylic acid Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Chloro-4-Methoxy-3-pyridinecarboxylic acid

Recent Advances in the Application of 2-Chloro-4-Methoxy-3-pyridinecarboxylic acid (CAS: 394729-98-7) in Chemical Biology and Pharmaceutical Research

2-Chloro-4-Methoxy-3-pyridinecarboxylic acid (CAS: 394729-98-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory diseases and cancer. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, enabling the construction of complex molecules with enhanced therapeutic properties. This research brief consolidates the latest findings on its applications, synthetic methodologies, and biological activities, providing valuable insights for researchers in the field.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of derivatives synthesized from 2-Chloro-4-Methoxy-3-pyridinecarboxylic acid in inhibiting key enzymes involved in inflammatory pathways. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's scaffold, resulting in derivatives with improved selectivity and potency. These findings underscore the compound's potential as a lead structure for developing novel anti-inflammatory agents.

In the realm of oncology, 2-Chloro-4-Methoxy-3-pyridinecarboxylic acid has been employed as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) detailed the development of a series of kinase inhibitors derived from this compound, showing promising activity against cancer cell lines. The study emphasized the importance of the chloro and methoxy substituents in enhancing binding affinity and metabolic stability, which are critical for drug development.

From a synthetic chemistry perspective, advancements in catalytic methods have streamlined the production of 2-Chloro-4-Methoxy-3-pyridinecarboxylic acid and its derivatives. A 2023 study in Organic Process Research & Development reported a novel, scalable synthesis route that minimizes hazardous byproducts and improves yield. This methodological innovation addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

The compound's role in drug discovery extends beyond its direct biological activity. Recent computational studies, as featured in the Journal of Chemical Information and Modeling (2024), have utilized 2-Chloro-4-Methoxy-3-pyridinecarboxylic acid as a molecular scaffold for virtual screening and de novo drug design. These in silico approaches have identified potential new targets for the compound's derivatives, expanding its therapeutic potential to neurological disorders and infectious diseases.

Looking forward, the versatility of 2-Chloro-4-Methoxy-3-pyridinecarboxylic acid continues to inspire innovative research across multiple therapeutic areas. Its unique chemical properties and demonstrated biological activities position it as a valuable tool in medicinal chemistry. Future research directions may focus on exploring its applications in combination therapies, drug delivery systems, and as a probe for studying biological mechanisms. The compound's CAS number, 394729-98-7, remains a key identifier for tracking its evolving role in pharmaceutical development.